Cas no 646026-99-5 (Benzenamine, 4-chloro-N-(2-cyclopentyl-1-methylethyl)-)

• Product Name: Benzenamine, 4-chloro-N-(2-cyclopentyl-1-methylethyl)-
• CAS No: 646026-99-5
• MF: C₁₄H₂₀ClN
• MW: 237.76830291748
• CID: 422648
• PubChem ID: 71379592
• Update Time: 2025-04-19

Benzenamine, 4-chloro-N-(2-cyclopentyl-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-chloro-N-(2-cyclopentyl-1-methylethyl)-
• 4-chloro-N-(1-cyclopentylpropan-2-yl)aniline
• 646026-99-5
• DTXSID90802151

• Inchi： 1S/C14H20ClN/c1-11(10-12-4-2-3-5-12)16-14-8-6-13(15)7-9-14/h6-9,11-12,16H,2-5,10H2,1H3
• InChI Key： OVMJIIFSRQOWHR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(C)CC1CCCC1

Computed Properties

• Exact Mass: 237.1286
• Monoisotopic Mass: 237.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03